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Compound of Interest

Compound Name: Dipalmitelaidin

Cat. No.: B3026124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Dipalmitelaidin, a

diacylglycerol of significant interest in cellular signaling and lipid metabolism research. This

document details commercial sources, technical specifications, and relevant experimental

methodologies to facilitate its use in a laboratory setting.

Commercial Availability and Specifications of High-
Purity Dipalmitelaidin
High-purity Dipalmitelaidin is available from a select number of specialized lipid suppliers. The

following table summarizes the key quantitative data for commercially available

Dipalmitelaidin, intended to assist researchers in selecting the appropriate material for their

studies.
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Supplier
Product
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Isomeric
Form

Purity
CAS
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Molecular
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Molecular
Weight (
g/mol )

Nu-Chek

Prep
D-221

Unspecifie

d
>99%

Not

specified

Not

specified

Not

specified

Nu-Chek

Prep
D-222 1,3-Isomer >99%

Not

specified

Not

specified

Not

specified

Larodan

1,3-

Dipalmitela

idin (32-

1653)

1,3-Isomer >99%
372490-

69-2
C35H64O5 564.88

Note: Researchers should always request a certificate of analysis from the supplier for lot-

specific purity and characterization data.

The Role of Dipalmitelaidin in Cellular Signaling
Dipalmitelaidin, as a diacylglycerol (DAG) containing monounsaturated fatty acids, is an

important signaling molecule. Diacylglycerols are key components of cellular membranes and

act as second messengers in a variety of signal transduction pathways. One of the most well-

characterized roles of DAG is the activation of Protein Kinase C (PKC) isoforms.[1] The binding

of DAG to the C1 domain of PKC recruits the enzyme to the cell membrane, leading to its

activation and the subsequent phosphorylation of a multitude of downstream protein targets.

This cascade of events can influence a wide range of cellular processes, including cell

proliferation, differentiation, apoptosis, and insulin signaling.[1][2][3]

The specific effects of Dipalmitelaidin may be influenced by the monounsaturated nature of its

acyl chains, which can affect membrane fluidity and the localization and activity of membrane-

associated proteins.[1]

Below is a diagram illustrating the general diacylglycerol signaling pathway leading to the

activation of Protein Kinase C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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